Cas no 34052-41-0 ( )

• Product name: &nbsp
• CAS No: 34052-41-0
• MF: C₈H₁₂ClN₃O₂
• MW: 217.65300
• CID: 918724
• PubChem ID: 24193692

  Chemical and Physical Properties

Names and Identifiers

• trimethyl-(5-nitropyridin-2-yl)azanium,chloride
• NSC156112
• NSC-156112
• DTXSID70638394
• 34052-41-0
• N,N,N-Trimethyl-5-nitropyridin-2-aminium chloride
•  

• Inchi： InChI=1S/C8H12N3O2.ClH/c1-11(2,3)8-5-4-7(6-9-8)10(12)13;/h4-6H,1-3H3;1H/q+1;/p-1
• InChI Key： CAGURKGQIGMVLP-UHFFFAOYSA-M
• SMILES： C[N+](C)(C)C1=NC=C(C=C1)[N+](=O)[O-].[Cl-]

Computed Properties

• Exact Mass: 217.06200
• Monoisotopic Mass: 217.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: -1.28630